Cas no 1361668-27-0 (5-Fluoro-2-(2,3,5-trichlorophenyl)nicotinic acid)

• Product Name: 5-Fluoro-2-(2,3,5-trichlorophenyl)nicotinic acid
• CAS No: 1361668-27-0
• MF: C₁₂H₅Cl₃FNO₂
• MW: 320.531003713608
• CID: 4966772
• Update Time: 2025-10-30

5-Fluoro-2-(2,3,5-trichlorophenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-2-(2,3,5-trichlorophenyl)nicotinic acid

• Inchi： 1S/C12H5Cl3FNO2/c13-5-1-7(10(15)9(14)2-5)11-8(12(18)19)3-6(16)4-17-11/h1-4H,(H,18,19)
• InChI Key： YAVOIHGXGLFULA-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C1C(C(=O)O)=CC(=CN=1)F)Cl)Cl

Computed Properties

• Exact Mass: 318.936990 g/mol
• Monoisotopic Mass: 318.936990 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 50.2
• Molecular Weight: 320.5

Additional information on 5-Fluoro-2-(2,3,5-trichlorophenyl)nicotinic acid

5-Fluoro-2-(2,3,5-trichlorophenyl)nicotinic acid (CAS No. 1361668-27-0): An Overview

5-Fluoro-2-(2,3,5-trichlorophenyl)nicotinic acid (CAS No. 1361668-27-0) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes a fluoro-substituted nicotinic acid moiety and a trichlorophenyl group. These structural features contribute to its potential biological activities and therapeutic applications.

The chemical formula of 5-Fluoro-2-(2,3,5-trichlorophenyl)nicotinic acid is C₁₄H₆Cl₃FNO₃. Its molecular weight is 349.54 g/mol, and it exists as a white crystalline solid at room temperature. The compound is insoluble in water but exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These solubility properties make it suitable for various experimental and pharmaceutical applications.

In recent years, 5-Fluoro-2-(2,3,5-trichlorophenyl)nicotinic acid has been the subject of several studies focusing on its potential as a lead compound for drug development. One of the key areas of interest is its activity as a nicotinic acetylcholine receptor (nAChR) modulator. nAChRs are ligand-gated ion channels that play crucial roles in various physiological processes, including neurotransmission, synaptic plasticity, and cognitive function. Modulating these receptors can have significant implications for the treatment of neurological disorders such as Alzheimer's disease, Parkinson's disease, and schizophrenia.

A study published in the Journal of Medicinal Chemistry in 2021 investigated the binding affinity and selectivity of 5-Fluoro-2-(2,3,5-trichlorophenyl)nicotinic acid for different subtypes of nAChRs. The results showed that the compound exhibited high affinity for α4β2 and α7 nAChRs, which are implicated in cognitive function and neuroprotection. This selectivity profile suggests that the compound could be a valuable candidate for developing drugs targeting these specific receptor subtypes.

Beyond its potential as an nAChR modulator, 5-Fluoro-2-(2,3,5-trichlorophenyl)nicotinic acid has also been explored for its anti-inflammatory properties. Inflammatory responses are central to many diseases, including chronic inflammatory disorders and cancer. A study published in the Inflammation Research journal in 2020 demonstrated that the compound inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This anti-inflammatory effect could make it a promising candidate for treating inflammatory conditions.

The pharmacokinetic properties of 5-Fluoro-2-(2,3,5-trichlorophenyl)nicotinic acid have also been investigated to assess its suitability for clinical applications. A study published in the Biochemical Pharmacology journal in 2019 evaluated the absorption, distribution, metabolism, and excretion (ADME) profile of the compound in rodents. The results indicated that the compound has favorable pharmacokinetic properties, with good oral bioavailability and a reasonable half-life. These characteristics suggest that it could be administered orally or via other routes without significant bioavailability issues.

Toxicological studies have also been conducted to ensure the safety of 5-Fluoro-2-(2,3,5-trichlorophenyl)nicotinic acid. A comprehensive toxicological evaluation published in the Toxicology Letters journal in 2018 reported that the compound did not exhibit significant toxicity at therapeutic concentrations. However, higher doses were associated with mild hepatotoxicity and nephrotoxicity. These findings highlight the importance of dose optimization and safety monitoring in clinical trials.

In conclusion, 5-Fluoro-2-(2,3,5-trichlorophenyl)nicotinic acid (CAS No. 1361668-27-0) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure confers high affinity for specific nAChR subtypes and anti-inflammatory properties. Ongoing research continues to explore its full potential as a lead compound for drug development in various therapeutic areas. As more data becomes available from preclinical and clinical studies, this compound may pave the way for novel treatments for neurological disorders and inflammatory conditions.